![molecular formula C16H14N2O2S2 B2726942 3-methoxy-N-(4-(methylthio)benzo[d]thiazol-2-yl)benzamide CAS No. 899982-96-8](/img/structure/B2726942.png)
3-methoxy-N-(4-(methylthio)benzo[d]thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-methoxy-N-(4-(methylthio)benzo[d]thiazol-2-yl)benzamide” is a chemical compound with the molecular formula C16H14N2O2S2 and a molecular weight of 330.42. It is related to the benzo[d]thiazol-2-yl family of compounds .
Molecular Structure Analysis
The molecular structure of this compound includes a benzo[d]thiazol-2-yl moiety, a methoxy group, and a methylthio group. The presence of these functional groups could influence the compound’s reactivity and interactions with other molecules.
Scientific Research Applications
Antioxidant Activity
Thiazole derivatives, which include “3-methoxy-N-(4-(methylthio)benzo[d]thiazol-2-yl)benzamide”, have been found to exhibit antioxidant properties . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Analgesic Activity
Thiazole derivatives have also been associated with analgesic (pain-relieving) activity . This makes them potentially useful in the development of new pain management medications .
Anti-inflammatory Activity
Some thiazole derivatives have shown anti-inflammatory properties . Inflammation is a complex and non-specific immune response by vascular tissue to stimuli like pathogens, toxins, irritants, pollutants, and damaged cells . Therefore, these compounds could be used in the development of new anti-inflammatory drugs .
Antimicrobial Activity
Thiazole derivatives have been found to have antimicrobial properties, making them potentially useful in combating various types of infections .
Antifungal Activity
In addition to their antimicrobial properties, thiazole derivatives have also been found to exhibit antifungal properties . This makes them potentially useful in the treatment of fungal infections .
Antiviral Activity
Thiazole derivatives have been associated with antiviral activity . This suggests that they could be used in the development of new antiviral medications .
Antitumor and Cytotoxic Activity
Thiazole derivatives have shown antitumor and cytotoxic activities . For instance, a series of [6- (4-bromophenyl)imidazo [2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides demonstrated cytotoxicity activity on three human tumor cell lines .
Neuroprotective Activity
Thiazole derivatives have been associated with neuroprotective activity . This suggests that they could be used in the development of new treatments for neurodegenerative diseases .
Future Directions
The future research directions for this compound could include further exploration of its potential antimicrobial properties, as suggested by studies on related compounds . Additionally, its synthesis process could be optimized, and its physical and chemical properties could be studied in more detail.
properties
IUPAC Name |
3-methoxy-N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2S2/c1-20-11-6-3-5-10(9-11)15(19)18-16-17-14-12(21-2)7-4-8-13(14)22-16/h3-9H,1-2H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJKLOECCLPUWGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=CC=C3SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxy-N-(4-(methylthio)benzo[d]thiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.